Cas no 1025700-49-5 (5-Bromo-4-isopropylthiazol-2-amine)

• Product Name: 5-Bromo-4-isopropylthiazol-2-amine
• CAS No: 1025700-49-5
• MF: C₆H₉BrN₂S
• MW: 221.118058919907
• MDL: MFCD09834790
• CID: 829900
• PubChem ID: 53488139
• Update Time: 2025-10-29

5-Bromo-4-isopropylthiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-isopropylthiazol-2-amine
• 2-Amino-5-bromo-4-isopropylthiazole
• 5-bromo-4-propan-2-yl-1,3-thiazol-2-amine
• 2-ThiazolaMine, 5-broMo-4-(1-Methylethyl)-
• 5-broMo-4-(propan-2-yl)-1,3-thiazol-2-aMine
• PLPKYAYJIVQOEL-UHFFFAOYSA-N
• TRA0005205
• FCH1393900
• 5-bromo-4-isopropyl-thiazol-2-ylamine
• SY010925
• 5-Bromo-4-isopropyl-1,3-thiazol-2-a
• AKOS015920446
• s10920
• CS-0061021
• MFCD09834790
• 2-Amino-5-bromo-4-isopropylthiazole 97%
• 1025700-49-5
• 5-Bromo-4-isopropyl-1,3-thiazol-2-amine
• SCHEMBL404505
• DB-026993
• CS-11224
• DTXSID80705445

• MDL： MFCD09834790
• Inchi： 1S/C6H9BrN2S/c1-3(2)4-5(7)10-6(8)9-4/h3H,1-2H3,(H2,8,9)
• InChI Key： PLPKYAYJIVQOEL-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C)C)N=C(N)S1

Computed Properties

• Exact Mass: 219.96700
• Monoisotopic Mass: 219.96698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2
• XLogP3: 2.8

Experimental Properties

• PSA: 67.15000
• LogP: 3.19240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 5-Bromo-4-isopropylthiazol-2-amine

5-Bromo-4-isopropylthiazol-2-amine: A Comprehensive Overview

The compound 5-Bromo-4-isopropylthiazol-2-amine (CAS No. 1025700-49-5) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound belongs to the thiazole family, which has garnered substantial attention due to its diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of 5-Bromo-4-isopropylthiazol-2-amine is characterized by a thiazole ring system, with substituents at positions 2, 4, and 5. The bromine atom at position 5 and the isopropyl group at position 4 contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of 5-Bromo-4-isopropylthiazol-2-amine as a precursor for the synthesis of bioactive molecules. Researchers have explored its role in medicinal chemistry, where it serves as a building block for developing novel drugs targeting various diseases. For instance, modifications to the isopropyl group and bromine substituent have been shown to influence the compound's pharmacokinetic properties, making it a valuable intermediate in drug discovery pipelines.

The synthesis of 5-Bromo-4-isopropylthiazol-2-amine involves a multi-step process that typically begins with the preparation of the thiazole ring. This is often achieved through cyclization reactions involving amino compounds and sulfur-containing precursors. The introduction of the bromine atom and isopropyl group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

In terms of applications, 5-Bromo-4-isopropylthiazol-2-amine has shown promise in agrochemical research. Its ability to inhibit specific enzymes involved in plant growth regulation has led to its consideration as a potential herbicide or fungicide. Field trials conducted under controlled conditions have demonstrated its efficacy in controlling agricultural pests without adverse effects on non-target species.

Moreover, 5-Bromo-4-isopropylthiazol-2-amine has been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent studies have explored its integration into thin-film transistor (TFT) devices, where it exhibits favorable charge transport characteristics.

The environmental impact of 5-Bromo-4-isopropylthiazol-2-amine has also been a topic of interest. Researchers have assessed its biodegradability and toxicity under various conditions. Preliminary results suggest that the compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in the environment. However, further studies are required to fully understand its ecological footprint.

In conclusion, 5-Bromo-4-isopropylthiazol-2-amine (CAS No. 1025700-49-) stands as a versatile molecule with wide-ranging applications across multiple disciplines. Its structural features, combined with recent advancements in synthetic methodologies and application studies, position it as a key compound for future research and development efforts.